Cas no 478529-69-0 (Glycolaldehyde-1,2-13C2 (0.1 M in water))

• Product Name: Glycolaldehyde-1,2-13C2 (0.1 M in water)
• CAS No: 478529-69-0
• MF: C₂H₄O₂
• MW: 62.0372705459595
• CID: 328629
• Update Time: 2025-11-02

Glycolaldehyde-1,2-13C2 (0.1 M in water) Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde-13C2,hydroxy- (9CI)
• Glycolaldehyde-1,2-13C2
• [1,2-13C2]GLYCOLALDEHYDE
• Glycolaldehyde-1,2-13C2 (0.1 M in water)

• Inchi： 1S/C2H4O2/c3-1-2-4/h1,4H,2H2/i1+1,2+1
• InChI Key： WGCNASOHLSPBMP-ZDOIIHCHSA-N
• SMILES： O[13CH2][13CH]=O

Additional information on Glycolaldehyde-1,2-13C2 (0.1 M in water)

Comprehensive Guide to Glycolaldehyde-1,2-13C2 (0.1 M in water) (CAS No. 478529-69-0)

Glycolaldehyde-1,2-13C2 (0.1 M in water) is a stable isotope-labeled derivative of glycolaldehyde, a fundamental two-carbon sugar molecule. With the CAS number 478529-69-0, this compound is widely utilized in metabolic research, nuclear magnetic resonance (NMR) spectroscopy, and isotopic tracing studies. The 13C-labeled variant enhances precision in tracking biochemical pathways, making it invaluable in life sciences and pharmaceutical research.

The 0.1 M aqueous solution of Glycolaldehyde-1,2-13C2 offers researchers a ready-to-use format, eliminating the need for complex preparation. This convenience is particularly beneficial in high-throughput studies, where time and accuracy are critical. The compound's solubility in water ensures compatibility with a wide range of experimental conditions, from cell culture media to enzymatic assays.

In recent years, the demand for isotope-labeled compounds has surged due to advancements in metabolomics and precision medicine. Researchers are increasingly focusing on understanding metabolic fluxes in diseases like cancer and diabetes, where Glycolaldehyde-1,2-13C2 serves as a pivotal tool. Its ability to integrate into glycolysis and pentose phosphate pathways allows for detailed mapping of carbon flow in cellular systems.

Another emerging application of Glycolaldehyde-1,2-13C2 is in food science, particularly in studying the Maillard reaction—a chemical process responsible for flavors and browning in cooked foods. By using 13C-labeled glycolaldehyde, scientists can trace reaction intermediates, leading to innovations in food preservation and flavor enhancement.

From a commercial perspective, the market for stable isotope-labeled chemicals is expanding, driven by academic institutions, pharmaceutical companies, and contract research organizations. Glycolaldehyde-1,2-13C2 (0.1 M in water) is often listed among the top reagents for isotopic labeling due to its stability and versatility. Suppliers frequently highlight its role in NMR spectroscopy, where it aids in structural elucidation and dynamic studies of biomolecules.

For those exploring Glycolaldehyde-1,2-13C2 for the first time, it's essential to consider storage conditions. The 0.1 M aqueous solution should be kept at controlled temperatures to maintain stability. Additionally, researchers should verify compatibility with their specific experimental setups, as pH and ionic strength can influence results in isotope tracing experiments.

In summary, Glycolaldehyde-1,2-13C2 (0.1 M in water) (CAS No. 478529-69-0) is a cutting-edge reagent with broad applications in metabolic research, NMR studies, and food science. Its 13C labeling provides unparalleled insights into biochemical processes, aligning with contemporary trends in personalized medicine and sustainable food production. As the scientific community continues to unravel complex biological systems, this compound will remain a cornerstone in isotopic research.